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Compound of Interest

Compound Name: 3,4-Dimethoxybenzamide

Cat. No.: B075079 Get Quote

This technical guide provides a detailed overview of the chemical structure and IUPAC

nomenclature of Veratramide, with a primary focus on its significant derivative, Itopride.

Designed for researchers, scientists, and professionals in drug development, this document

synthesizes key chemical information, presents quantitative data in a structured format, and

includes a visual representation of the molecular structure.

Introduction to Veratramide and Itopride
Veratramide itself is a chemical moiety, specifically 3,4-dimethoxybenzamide. However, the

term is often encountered as part of the chemical name for the gastroprokinetic agent Itopride.

Itopride, chemically known as N-[p-[2-(dimethylamino)ethoxy]benzyl]veratramide, incorporates

the veratramide structure. This guide will focus on the comprehensive chemical details of

Itopride hydrochloride, a common form of the drug.

Chemical Structure and IUPAC Name
The chemical identity of a compound is fundamentally defined by its structure and systematic

name.

IUPAC Name: N-[[4-[2-(dimethylamino)ethoxy]phenyl]methyl]-3,4-
dimethoxybenzamide;hydrochloride[1]

Chemical Formula: C₂₀H₂₇ClN₂O₄[1]
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The structure consists of a veratryl group (3,4-dimethoxybenzoyl) attached to a benzylamine

linker, which in turn is substituted with a 2-(dimethylamino)ethoxy group.

Physicochemical Properties of Itopride
Hydrochloride
A summary of the key quantitative data for Itopride Hydrochloride is presented in the table

below for ease of reference and comparison.

Property Value Reference

Molecular Weight 394.9 g/mol [1]

Molar Mass 394.89 g/mol [2]

Melting Point 194-195 °C [2]

Boiling Point 510.1 °C at 760 mmHg [2]

Flash Point 262.3 °C [2]

Water Solubility ≥48 mg/mL [2]

Vapor Pressure 1.6E-10 mmHg at 25 °C [2]

Molecular Visualization
To provide a clear visual representation of the chemical structure of N-[p-[2-

(dimethylamino)ethoxy]benzyl]veratramide, the following diagram has been generated using

the DOT language.

Chemical Structure of Itopride

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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